3-Chloro-5-(4-fluorophenyl)aniline

• IUPAC Name: 3-chloro-5-(4-fluorophenyl)aniline
• InChI: InChI=1S/C12H9ClFN/c13-10-5-9(6-12(15)7-10)8-1-3-11(14)4-2-8/h1-7H,15H2
• InChI Key: MQUFVBXGBOVOIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=CC(=C2)Cl)N)F
• Molecular Formula: C12H9ClFN
• Molecular Weight: 221.66 g/mol

Description

3-Chloro-5-(4-fluorophenyl)aniline is a dihalo-substituted aniline. It is a chemical compound that has been used in various scientific research.

Synthesis Analysis

The synthesis of 3-Chloro-5-(4-fluorophenyl)aniline involves various chemical reactions. For instance, one of the compounds was synthesized via condensation of 8 with 3-chloro-4-fluorophenyl isocyanate resulting in a salmon powder with 68% yield. Another compound was synthesized via reduction of 9d with SnCl2.2H2O resulting in a yellow powder with 37% yield.

Molecular Structure Analysis

The molecular structure of 3-Chloro-5-(4-fluorophenyl)aniline can be analyzed using various techniques such as X-ray diffraction and spectroscopic investigations. The compound has a molecular formula of C12H9ClFN.

Chemical Reactions Analysis

3-Chloro-5-(4-fluorophenyl)aniline can undergo various chemical reactions. For example, it has been used in the synthesis of N-(3-(3-phenylureido)quinoxalin-6-yl) acrylamide derivatives. These derivatives were found to be biochemically active in the nanomolar range against EGFR wt and EGFR L858R.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Chloro-5-(4-fluorophenyl)aniline can be determined using various methods. For instance, its enthalpy of vaporization at boiling point (487.15K) is 42.561kjoule/mol.

Mechanism of Action

While the specific mechanism of action for 3-Chloro-5-(4-fluorophenyl)aniline is not mentioned in the search results, it’s worth noting that similar compounds have been used as Protein Kinase Inhibitors.

Safety and Hazards

3-Chloro-5-(4-fluorophenyl)aniline is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, and acute inhalation toxicity. It can cause skin corrosion/irritation and serious eye damage/eye irritation. It also has specific target organ toxicity (single exposure) with the target organs being the respiratory system.

Future Directions

The future directions for 3-Chloro-5-(4-fluorophenyl)aniline could involve its use in the development of novel chemical scaffolds for inhibiting clinically relevant EGFR mutant forms. This could provide knowledge regarding selectivity among EGFR forms and shed light on new strategies to overcome current clinical limitations.